Cas no 2248305-70-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate
• CAS No: 2248305-70-4
• MF: C₁₅H₁₁N₃O₅
• MW: 313.264943361282
• CID: 5808010
• PubChem ID: 165724379
• Update Time: 2025-07-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate
• EN300-6525453
• 2248305-70-4

• Inchi： 1S/C15H11N3O5/c19-13-9-3-1-2-4-10(9)14(20)18(13)23-15(21)11-7-16-12-8-22-6-5-17(11)12/h1-4,7H,5-6,8H2
• InChI Key： KUGAIZHMLYIWRA-UHFFFAOYSA-N
• SMILES： O1CC2=NC=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)N2CC1

Computed Properties

• Exact Mass: 313.06987046g/mol
• Monoisotopic Mass: 313.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS No. 2248305-70-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS No. 2248305-70-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole core with an imidazooxazine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural complexity allows it to interact selectively with biological targets, making it a candidate for treating conditions such as inflammatory diseases and metabolic disorders. Its carboxylate ester functionality further enhances its solubility and bioavailability, critical factors in drug formulation.

The synthesis of CAS No. 2248305-70-4 involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound. Given its potential, researchers are also exploring its structure-activity relationships (SAR) to optimize its pharmacological properties. This aligns with the growing trend of computational chemistry and AI-driven drug design, where predictive modeling accelerates the identification of promising candidates.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate is gaining attention in the fine chemicals sector. Its application extends beyond pharmaceuticals to include agrochemicals and material science, where its robust framework contributes to the development of advanced polymers and coatings. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, further broadening its utility.

Environmental and safety considerations are paramount when handling CAS No. 2248305-70-4. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize risks. Regulatory compliance, particularly in regions with stringent chemical safety laws, ensures that its use aligns with global standards. This is especially relevant as the green chemistry movement gains momentum, emphasizing sustainable synthesis methods and eco-friendly alternatives.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate represents a cutting-edge compound with multifaceted applications. Its role in advancing biomedical research and industrial innovation underscores its importance in modern science. As research continues, this compound is poised to contribute significantly to breakthroughs in therapeutic development and material engineering, addressing some of the most pressing challenges in these fields.